Cas no 2098106-90-0 (3-(2-aminoethyl)cyclobutan-1-one hydrochloride)

• Product Name: 3-(2-aminoethyl)cyclobutan-1-one hydrochloride
• CAS No: 2098106-90-0
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5379690
• Update Time: 2025-05-24

3-(2-aminoethyl)cyclobutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-(2-aminoethyl)-, hydrochloride (1:1)
• 3-(2-aminoethyl)cyclobutan-1-one hydrochloride

• Inchi： 1S/C6H11NO.ClH/c7-2-1-5-3-6(8)4-5;/h5H,1-4,7H2;1H
• InChI Key： HLFHUMGHTDWZFT-UHFFFAOYSA-N
• SMILES： C(C1CC(=O)C1)CN.Cl

Additional information on 3-(2-aminoethyl)cyclobutan-1-one hydrochloride

3-(2-Aminoethyl)cyclobutan-1-one hydrochloride: A Comprehensive Overview

3-(2-Aminoethyl)cyclobutan-1-one hydrochloride (CAS No. 2098106-90-0) is a versatile compound with significant applications in the fields of organic chemistry, pharmacology, and material science. This compound, often referred to as cyclobutanone derivative, has garnered attention due to its unique structural properties and potential for use in drug development. The molecule consists of a cyclobutanone ring fused with an aminoethyl group, making it a valuable intermediate in the synthesis of various bioactive compounds.

The cyclobutanone core of this compound is a four-membered cyclic ketone, which is known for its strain-induced reactivity. This inherent reactivity makes it an excellent substrate for various organic transformations, such as nucleophilic additions and ring-opening reactions. The aminoethyl side chain further enhances the compound's versatility by introducing amine functionality, which can participate in hydrogen bonding and other non-covalent interactions. Recent studies have highlighted the potential of this compound as a building block for constructing complex molecular architectures with tailored biological activities.

One of the most promising applications of 3-(2-aminoethyl)cyclobutan-1-one hydrochloride lies in its role as an intermediate in drug discovery. Researchers have explored its use in the synthesis of anticancer agents, where the cyclobutanone ring serves as a scaffold for attaching bioactive groups. For instance, studies published in 2023 demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The ability to modify the aminoethyl group to introduce diverse functional groups has further expanded its utility in medicinal chemistry.

In addition to its pharmacological applications, 3-(2-aminoethyl)cyclobutan-1-one hydrochloride has also found use in materials science. Its strained ring structure makes it an attractive candidate for polymer synthesis, where it can serve as a cross-linking agent or a monomer for constructing novel materials with unique mechanical properties. Recent advancements in polymer chemistry have leveraged this compound to develop biodegradable polymers with applications in tissue engineering and drug delivery systems.

The synthesis of 3-(2-aminoethyl)cyclobutan-1-one hydrochloride typically involves multi-step processes that combine ring-forming reactions with functional group transformations. One common approach involves the cyclization of an amino alcohol derivative under acidic conditions to form the cyclobutanone ring. Subsequent modifications to the aminoethyl group can be achieved through nucleophilic substitutions or reductions, depending on the desired product. These methods have been optimized in recent years to improve yield and selectivity, making the compound more accessible for large-scale applications.

From a structural perspective, the cyclobutanone ring introduces significant strain into the molecule, which can be harnessed to drive various chemical reactions. The conjugation between the carbonyl group and the aminoethyl side chain further enhances its reactivity, making it a valuable tool in organic synthesis. Recent computational studies have provided deeper insights into the electronic properties of this compound, shedding light on its reactivity patterns and potential for use in catalytic processes.

In conclusion, 3-(2-aminoethyl)cyclobutan-1-one hydrochloride (CAS No. 2098106-90-0) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique combination of structural features and reactivity makes it an invaluable asset in modern chemistry research. As ongoing studies continue to uncover new uses and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.